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Compound of Interest

Compound Name: RET ligand-1

Cat. No.: B15581477

For researchers in neurobiology, cancer biology, and developmental biology, the accurate
detection of RET Ligand-1, more formally known as Glial cell line-derived neurotrophic factor
receptor alpha 1 (GFRal), is critical. GFRal is a pivotal co-receptor in the RET signaling
pathway, which is integral to cell survival, differentiation, and migration. The specificity of the
antibodies used to detect GFRal is paramount for the reliability and reproducibility of
experimental results. This guide provides an objective comparison of validation strategies for
commercially available anti-GFRal antibodies, supported by experimental data and detailed
protocols.

The RET Signaling Pathway: A Brief Overview

The RET receptor tyrosine kinase is activated upon binding to a complex formed by a ligand
from the Glial cell line-derived neurotrophic factor (GDNF) family and a GFRa co-receptor.
GFRa1 is the primary co-receptor for GDNF itself. This interaction leads to the dimerization of
RET and autophosphorylation of its tyrosine kinase domain, initiating a cascade of downstream
signaling pathways, including the RAS/MAPK and PI3K/AKT pathways, which are crucial for
neuronal survival and development.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15581477?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

